7-Hydroxy-2-naphthyl 3-fluorobenzoate
Description
7-Hydroxy-2-naphthyl 3-fluorobenzoate is an aromatic ester derived from 3-fluorobenzoic acid and 7-hydroxy-2-naphthol. The compound combines a fluorine-substituted benzoate moiety with a hydroxyl-functionalized naphthyl group, which may confer unique electronic and steric properties. Fluorine atoms are known to enhance metabolic stability and influence intermolecular interactions, while the hydroxyl group on the naphthyl ring could enable further derivatization or participation in hydrogen bonding.
Properties
Molecular Formula |
C17H11FO3 |
|---|---|
Molecular Weight |
282.26 g/mol |
IUPAC Name |
(7-hydroxynaphthalen-2-yl) 3-fluorobenzoate |
InChI |
InChI=1S/C17H11FO3/c18-14-3-1-2-12(8-14)17(20)21-16-7-5-11-4-6-15(19)9-13(11)10-16/h1-10,19H |
InChI Key |
MSVNKCFDCVINRN-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)F)C(=O)OC2=CC3=C(C=CC(=C3)O)C=C2 |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)OC2=CC3=C(C=CC(=C3)O)C=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings
- Fluorine Effects: Fluorinated esters generally exhibit enhanced thermal stability and electronegativity, which can improve resistance to hydrolysis compared to non-fluorinated analogs.
- Synthetic Challenges : Bulky aromatic alcohols (e.g., 7-hydroxy-2-naphthol) may require activated acylating agents (e.g., acid chlorides) for efficient esterification, as seen in ’s use of methyl esters in coupling reactions .
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